Cas no 851710-82-2 (2-(piperazin-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-(piperazin-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• CAS No: 851710-82-2
• MF: C₁₃H₁₆F₃N₃O
• MW: 287.280853271484
• MDL: MFCD06384308
• CID: 3030614
• PubChem ID: 2576083
• Update Time: 2025-09-27

2-(piperazin-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-哌嗪-1-基-N-[2-(三氟甲基)苯基]乙酰胺
• 2-piperazin-1-yl-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-(piperazin-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-PIPERAZIN-1-YL-N-[2-(TRIFLUOROMETHYL)PHENYL]-ACETAMIDE
• 2-(Piperazin-1-yl)-N-(2-(trifluoromethyl)phenyl)acetamide
• STK504216
• 2-piperazino-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-Piperazin-1-yl-N-(2-trifluoromethylphenyl)acetamide
• Z85917523
• EN300-12181
• MFCD06384308
• LS-02514
• CS-0224917
• ALBB-006966
• AKOS000265674
• 851710-82-2
• G28548

• MDL： MFCD06384308
• Inchi： 1S/C13H16F3N3O/c14-13(15,16)10-3-1-2-4-11(10)18-12(20)9-19-7-5-17-6-8-19/h1-4,17H,5-9H2,(H,18,20)
• InChI Key： LAPHONMHLQUVPN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(CN1CCNCC1)=O)(F)F

Computed Properties

• Exact Mass: 287.12454663Da
• Monoisotopic Mass: 287.12454663Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.4

2-(piperazin-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives